5-chloro-N-{[2-(1H-imidazol-1-yl)pyridin-3-yl]methyl}-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 5-chloro-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C15H12ClN5O2/c16-12-6-11(8-20-15(12)23)14(22)19-7-10-2-1-3-18-13(10)21-5-4-17-9-21/h1-6,8-9H,7H2,(H,19,22)(H,20,23)
• InChI Key: SYESMIQAIGRBRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N2C=CN=C2)CNC(=O)C3=CNC(=O)C(=C3)Cl
• Molecular Formula: C15H12ClN5O2
• Molecular Weight: 329.74 g/mol

Description

The compound is a complex organic molecule that contains an imidazole ring and a pyridine ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyridine is a basic heterocyclic organic compound similar to benzene and has the chemical formula C5H5N.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The presence of the imidazole and pyridine rings would contribute to the aromaticity of the compound.

Chemical Reactions Analysis

Imidazole and pyridine derivatives are known to participate in a variety of chemical reactions. They can act as both nucleophiles and electrophiles, and can undergo reactions such as substitution, addition, and elimination.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Many imidazole and pyridine derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of medicinal chemistry. Given the biological activity of many imidazole and pyridine derivatives, this compound could have potential uses in drug development.